(2-Pyridin-4-ylazepan-1-yl)-(2,4,5-trifluoro-3-hydroxyphenyl)methanone

• IUPAC Name: (2-pyridin-4-ylazepan-1-yl)-(2,4,5-trifluoro-3-hydroxyphenyl)methanone
• InChI: InChI=1S/C18H17F3N2O2/c19-13-10-12(15(20)17(24)16(13)21)18(25)23-9-3-1-2-4-14(23)11-5-7-22-8-6-11/h5-8,10,14,24H,1-4,9H2
• InChI Key: QWDVNJFLVLLIMM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(N(CC1)C(=O)C2=CC(=C(C(=C2F)O)F)F)C3=CC=NC=C3
• Molecular Formula: C18H17F3N2O2
• Molecular Weight: 350.3 g/mol

Description

(2-Pyridin-4-ylazepan-1-yl)-(2,4,5-trifluoro-3-hydroxyphenyl)methanone is a complex organic compound that features a unique combination of a pyridine ring, an azepane ring, and a trifluorohydroxyphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Pyridin-4-ylazepan-1-yl)-(2,4,5-trifluoro-3-hydroxyphenyl)methanone typically involves multi-step organic reactions. One common approach is to start with the preparation of the azepane ring, followed by the introduction of the pyridine ring and the trifluorohydroxyphenyl group. The reaction conditions often require the use of specific catalysts, solvents, and temperature control to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions or continuous flow processes. The choice of method depends on factors such as the availability of raw materials, cost, and environmental considerations. Industrial production also emphasizes the optimization of reaction conditions to maximize efficiency and minimize waste.

Chemical Reactions Analysis

Types of Reactions

(2-Pyridin-4-ylazepan-1-yl)-(2,4,5-trifluoro-3-hydroxyphenyl)methanone can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form different derivatives, depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups present in the compound, leading to the formation of new products.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, specific solvents, and sometimes the use of catalysts to enhance reaction rates.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction could produce alcohols or amines. Substitution reactions can result in a wide range of derivatives with different functional groups.

Scientific Research Applications

Chemistry

In chemistry, (2-Pyridin-4-ylazepan-1-yl)-(2,4,5-trifluoro-3-hydroxyphenyl)methanone is used as a building block for the synthesis of more complex molecules

Biology

In biological research, this compound may be studied for its potential interactions with biological molecules. Its ability to form hydrogen bonds and interact with enzymes or receptors makes it a candidate for drug discovery and development.

Medicine

In medicine, this compound could be investigated for its therapeutic potential. Its unique structure may allow it to act as an inhibitor or activator of specific biological pathways, making it a potential candidate for the treatment of various diseases.

Industry

In the industrial sector, this compound may be used in the development of new materials with specific properties. Its ability to undergo various chemical reactions makes it a versatile building block for the synthesis of polymers, coatings, and other advanced materials.

Mechanism of Action

The mechanism of action of (2-Pyridin-4-ylazepan-1-yl)-(2,4,5-trifluoro-3-hydroxyphenyl)methanone involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s structure allows it to bind to these targets, potentially modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• (2-Pyridin-4-ylazepan-1-yl)-(2,4,5-trifluoro-3-hydroxyphenyl)methanone
• This compound
• This compound

Uniqueness

What sets this compound apart from similar compounds is its unique combination of functional groups. The presence of the trifluorohydroxyphenyl group, in particular, imparts distinct chemical properties that can be exploited in various applications. Additionally, the azepane ring provides a flexible scaffold that can be modified to enhance the compound’s activity or selectivity.